molecular formula C13H14N4O B6646315 1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea

1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea

Cat. No.: B6646315
M. Wt: 242.28 g/mol
InChI Key: WTZLZYLZOWSDNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea, also known as MP-10, is a synthetic compound that belongs to the class of pyridine derivatives. It has been widely researched for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of 1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea is not fully understood. However, it has been proposed that this compound exerts its biological effects by modulating various signaling pathways, such as the MAPK/ERK, PI3K/Akt, and NF-κB pathways. This compound has also been shown to interact with specific targets, such as tubulin and DNA, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes in cells and organisms. It has been reported to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis in cancer cells. This compound has also been shown to reduce inflammation and oxidative stress, and protect neurons from damage. Moreover, it has been found to have antifungal and antiviral activities, indicating its potential as a therapeutic agent against infectious diseases.

Advantages and Limitations for Lab Experiments

1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied, and its biological activities and mechanisms of action are well-established. However, this compound has some limitations as well. It is a relatively new compound, and its long-term effects and toxicity are not fully understood. Moreover, its bioavailability and pharmacokinetics need to be further investigated to determine its suitability for clinical use.

Future Directions

There are several future directions for the research on 1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea. One of the areas of interest is the development of more potent and selective analogs of this compound with improved pharmacological properties. Another direction is the investigation of the potential of this compound as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. Moreover, the use of this compound as a tool compound for the discovery of novel drug targets and the elucidation of biological pathways is also an area of active research.

Synthesis Methods

The synthesis of 1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea involves the reaction of 3-amino-6-methylpyridine with phenyl isocyanate in the presence of a suitable solvent and a catalyst. The product obtained is then purified using various techniques, such as column chromatography and recrystallization. The yield and purity of this compound can be improved by optimizing the reaction conditions and using high-quality starting materials.

Scientific Research Applications

1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea has been extensively studied for its potential applications in various areas of research. It has been shown to exhibit anticancer, antimicrobial, antifungal, and antiviral activities. This compound has also been investigated for its neuroprotective, anti-inflammatory, and analgesic effects. Moreover, it has been used as a tool compound to study the structure-activity relationships of pyridine derivatives.

Properties

IUPAC Name

1-[6-(methylamino)pyridin-3-yl]-3-phenylurea
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14N4O/c1-14-12-8-7-11(9-15-12)17-13(18)16-10-5-3-2-4-6-10/h2-9H,1H3,(H,14,15)(H2,16,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WTZLZYLZOWSDNB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=NC=C(C=C1)NC(=O)NC2=CC=CC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

242.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.